Cas no 27099-25-8 (Methanone,1H-benzimidazol-2-yl(4-chlorophenyl)-)
27099-25-8 structure
Product Name:Methanone,1H-benzimidazol-2-yl(4-chlorophenyl)-
CAS No:27099-25-8
MF:C14H9ClN2O
MW:256.68706202507
CID:287065
PubChem ID:305576
Update Time:2025-04-19
Methanone,1H-benzimidazol-2-yl(4-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone,1H-benzimidazol-2-yl(4-chlorophenyl)-
- 1H-benzimidazol-2-yl-(4-chlorophenyl)methanone
- 1H-benzimidazol-2-yl(4-chlorophenyl)methanone
- 2-(4-chlorobenzoyl)benzimidazole
- AC1L774W
- NSC202594
- 2-(4-chlorobenzoyl)benzo[d]imidazole
- 27099-25-8
- (1H-Benzimidazol-2-yl)(4-chlorophenyl)methanone
- NSC-202594
- DTXSID10308165
-
- Inchi: 1S/C14H9ClN2O/c15-10-7-5-9(6-8-10)13(18)14-16-11-3-1-2-4-12(11)17-14/h1-8H,(H,16,17)
- InChI Key: LTWRVZHVZXZEEP-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C1=NC2C=CC=CC=2N1)=O
Computed Properties
- Exact Mass: 256.04047
- Monoisotopic Mass: 256.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Density: 1.386
- Boiling Point: 480°C at 760 mmHg
- Flash Point: 244.1°C
- Refractive Index: 1.696
- PSA: 45.75
- LogP: 3.44730
Methanone,1H-benzimidazol-2-yl(4-chlorophenyl)- Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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